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Compound of Interest

Compound Name: 1-Cyanovinyl acetate

Cat. No.: B1194761

For Immediate Implementation: This document provides critical safety and logistical information
for all laboratory personnel handling 1-Cyanovinyl acetate. Adherence to these protocols is
mandatory to ensure a safe research environment.

Compound of Interest: 1-Cyanovinyl acetate Synonyms: 2-Acetoxyacrylonitrile, 1-Acetoxy-1-
cyanoethylene, Acetic Acid 1-Cyanovinyl Ester[1] CAS Number: 3061-65-2

Hazard Identification and Immediate Precautions

1-Cyanovinyl acetate is a highly hazardous chemical that poses significant health risks.[2][3] It
is classified as a combustible liquid.[4]

Summary of Hazards:

Hazard Class GHS Classification Signal Word
Acute Toxicity, Dermal Category 2 Danger
Acute Toxicity, Oral Category 3 Danger
Serious Eye Damage Category 1 Danger
Skin Irritation Category 2 Warning
Acute Toxicity, Inhalation Category 3 Danger
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Hazard Statements:

e H310: Fatal in contact with skin.[1][2][4]

H301: Toxic if swallowed.[1][2][4]

H331: Toxic if inhaled.[3]

H318: Causes serious eye damage.[1][2][4]

H315: Causes skin irritation.[2][3][4]

H227: Combustible liquid.[4]

Immediate Actions:

Do not handle until all safety precautions have been read and understood.[5]

Avoid all contact with skin, eyes, and clothing.[2]

Do not eat, drink, or smoke when using this product.[4]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[4]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory for all personnel handling 1-
Cyanovinyl acetate.
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PPE Category

Recommended Equipment

Specifications and Use

Eye and Face Protection

Safety Goggles and Face
Shield

Must be worn at all times to

protect against splashes.[6]

Hand Protection

Chemical-Resistant Gloves

Impermeable gloves (e.g.,
Butyl rubber, Viton®) are
required. Double gloving is

recommended.[7]

Body Protection

Chemical-Resistant Lab Coat

or Apron

A lab coat made of a material
resistant to chemicals should
be worn over personal

clothing.

Respiratory Protection

NIOSH-approved Respirator

A full-face respirator with
appropriate cartridges (e.g.,
organic vapor and particulate)
is necessary, especially when

not working in a fume hood.

Foot Protection

Closed-toe Shoes

Required for all laboratory

work.

Operational Plan: Step-by-Step Handling Procedure

All handling of 1-Cyanovinyl acetate must be conducted in a well-ventilated area, preferably

within a certified chemical fume hood.

Workflow for Handling 1-Cyanovinyl Acetate:
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Preparation

Review SDS and Procedure

Don Appropriate PPE

Prepare Work Area in Fume Hood

Carefully Dispense 1-Cyanovinyl acetate

Perform Experiment

Securely Close Container

Cleanup and Disposal

Decontaminate Work Surfaces

Dispose of Waste in Designated Hazardous Waste Container

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-Cyanovinyl acetate.
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Emergency Procedures

In the event of an exposure or spill, immediate action is critical.

Exposure Route

First Aid Measures

Skin Contact

Immediately take off all contaminated clothing.
Wash skin with plenty of soap and water for at
least 15 minutes. Immediately call a POISON
CENTER or doctor/physician.[2]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Immediately call a
POISON CENTER or doctor/physician.[2]

Immediately call a POISON CENTER or

Ingestion doctor/physician. Rinse mouth. Do NOT induce
vomiting.[2]
Move person to fresh air and keep comfortable
Inhalation for breathing. If you feel unwell, get medical

advice/attention.[2]

Spill Response:

container for disposal.

Disposal Plan

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Absorb the spill with inert material (e.g., vermiculite, dry sand) and place it in a sealed

Ventilate the area and wash the spill site after material pickup is complete.

All waste containing 1-Cyanovinyl acetate must be treated as hazardous waste.
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e Liquid Waste: Collect in a designated, labeled, and sealed container.

e Solid Waste: Contaminated materials (e.g., gloves, absorbent pads, paper towels) must be
placed in a sealed, labeled hazardous waste container.

o Disposal: Dispose of contents/container to an approved waste disposal plant.[4] Do not
dispose of down the drain.

Storage

o Store in a cool, dry, and well-ventilated area away from incompatible materials such as
oxidizing agents, acids, and bases.[2]

o Keep container tightly closed.[2]

 Store locked up.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1194761#personal-protective-equipment-for-
handling-1-cyanovinyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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